2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone

• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-naphthalen-2-ylethanone
• InChI: InChI=1S/C20H17N3O2S/c1-2-23-19(18-8-5-11-25-18)21-22-20(23)26-13-17(24)16-10-9-14-6-3-4-7-15(14)12-16/h3-12H,2,13H2,1H3
• InChI Key: XSONRWRTGTWPGH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=CC3=CC=CC=C3C=C2)C4=CC=CO4

Description

The compound 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone features a 1,2,4-triazole core substituted at the 4-position with an ethyl group and at the 5-position with a furan-2-yl moiety. A sulfanyl (-S-) linker connects the triazole ring to a naphthalen-2-yl ethanone group. This structure combines hydrophobic (naphthalene, ethyl), polar (furan, ketone), and heteroaromatic (triazole) elements, making it a candidate for diverse applications, including medicinal chemistry and materials science. The sulfanyl group enhances reactivity for further functionalization, while the naphthalene system may improve binding affinity in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone typically involves multiple steps. One common approach starts with the preparation of the triazole ring through the cyclization of appropriate precursors. The furan ring is then introduced via a substitution reaction. The final step involves the coupling of the triazole-furan intermediate with a naphthalene derivative under specific conditions, such as the presence of a base and a suitable solvent .

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of advanced techniques such as continuous flow reactors, which allow for better control over reaction parameters and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while substitution reactions can introduce a variety of new substituents .

Scientific Research Applications

2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where its unique structure may offer specific advantages.

Industry: The compound can be used in the development of new materials with specialized properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone involves its interaction with specific molecular targets. The triazole ring, for example, can interact with enzymes or receptors, potentially inhibiting their activity or modulating their function. The furan and naphthalene moieties may also contribute to the compound’s overall bioactivity by enhancing its binding affinity or stability .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural analogues and their substituents:

Compound Name	Triazole Substituents (Position 4/5)	Sulfanyl-Linked Group	Key Features
Target Compound	4-Ethyl, 5-Furan-2-yl	1-Naphthalen-2-yl-ethanone	Bulky naphthalene enhances hydrophobicity; furan introduces π-π interactions .
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	4-(2,4-Difluorophenyl), 5-Phenylsulfonyl	1-Phenylethanone	Fluorine atoms improve metabolic stability; sulfonyl group increases polarity .
A2ti-1: 2-[4-(2-Ethylphenyl)-5-o-tolyloxymethyl-4H-[1,2,4]triazol-3-ylsulfanyl]acetamide	4-(2-Ethylphenyl), 5-o-Tolyloxymethyl	Acetamide	Tolyloxymethyl enhances bioavailability; acetamide promotes hydrogen bonding .
2-((4-Amino-5-(furan-2-yl)-1,2,4-triazol-4H)-3-yl)-sulfonyl)-N-acetamides	4-Amino, 5-Furan-2-yl	Sulfonyl-N-acetamide	Amino group increases solubility; sulfonyl improves stability .

Key Observations :

• The ethyl group at position 4 in the target compound increases lipophilicity compared to fluorophenyl (e.g., ) or amino (e.g., ) substituents.
• The naphthalen-2-yl-ethanone moiety distinguishes the target compound by offering a rigid, planar aromatic system for target binding, unlike smaller phenyl or acetamide groups in analogues .

Comparison with Analogues :

• employs α-halogenated phenylethanones, while the target compound uses naphthalenylethanone, requiring longer reaction times due to steric hindrance.
• highlights the use of chloroacetamides for sulfonyl linkages, contrasting with the target’s ketone group.

Solubility and Stability

• The naphthalene group reduces aqueous solubility compared to phenyl () or pyridinyl () analogues but enhances membrane permeability.

Computational and Structural Studies

• DFT and X-ray crystallography () are critical for analyzing triazole derivatives. The target compound’s naphthalene group would require advanced dispersion corrections in DFT calculations (e.g., B3LYP with exact exchange terms, as in ).
• SHELX and ORTEP () are standard tools for resolving crystallographic data, which could confirm the sulfanyl linkage’s conformation in the target compound.

Biological Activity

The compound 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone (CAS No. 663212-40-6) is a triazole derivative that has garnered attention for its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{18}N_{4}O_{2}S$, with a molecular weight of approximately 434.53 g/mol. The structure features a naphthalene moiety linked to a triazole ring via a sulfanyl group, which is believed to contribute to its biological properties.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The triazole ring is known for its role in inhibiting fungal cytochrome P450 enzymes, which can be extrapolated to potential anticancer mechanisms by interfering with similar pathways in tumor cells. Additionally, the presence of the furan and naphthalene groups may enhance lipophilicity and cellular uptake.

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds containing triazole scaffolds. For example, derivatives similar to the target compound have shown significant cytotoxicity against various cancer cell lines:

Cell Line	IC50 (µM)	Reference
HEPG2	1.18 ± 0.14
MCF7	1.95 ± 0.20
SW1116	0.95 ± 0.10
BGC823	1.50 ± 0.15

In these studies, the compound demonstrated higher potency compared to standard chemotherapeutics like staurosporine.

Antimicrobial Activity

The antimicrobial potential of triazole derivatives has been documented extensively. The compound's structure suggests it may exhibit activity against both Gram-positive and Gram-negative bacteria due to the presence of electron-donating groups that enhance binding affinity to microbial targets.

Case Studies

A notable case study involved the evaluation of similar triazole compounds in vitro against a panel of bacterial strains:

Microbial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Activity
E. coli	32	Moderate
S. aureus	16	Strong
P. aeruginosa	64	Weak

These findings suggest that modifications in the chemical structure can significantly affect antibacterial efficacy.

Research Findings

Research has indicated that compounds with similar structural motifs can induce apoptosis in cancer cells through various pathways, such as:

• Inhibition of anti-apoptotic proteins : Some studies show that triazole derivatives can downregulate Bcl-2 family proteins.
• Cell cycle arrest : Certain compounds have been reported to cause G2/M phase arrest in cancer cells.

The compound's ability to modulate these pathways positions it as a promising candidate for further development in cancer therapy.

Q & A

Q. Methodology :

• In vitro testing : Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) .
• Mechanistic studies :
  • Enzyme inhibition : Target β-lactamases or cytochrome P450 using fluorometric assays .
  • Membrane disruption : Fluorescent probes (e.g., propidium iodide) assess cell permeability .
• Cytotoxicity profiling : MTT assays on mammalian cell lines (e.g., HEK-293) to establish selectivity indices .

Advanced: What approaches are used to study structure-activity relationships (SAR) for this compound?

• Analog synthesis : Modify substituents (e.g., replacing ethyl with methyl or furan with thiophene) to assess impact on bioactivity .
• 3D-QSAR models : CoMFA or CoMSIA analyses correlate steric/electronic features with activity data .
• Crystallographic data : Compare binding modes in enzyme active sites (e.g., triazole coordination to metal ions in metalloenzymes) .

Advanced: What challenges arise in scaling up synthesis, and how are they mitigated?

Q. Challenges :

• Low yields in triazole cyclization due to competing side reactions.
• Purification difficulties from byproducts (e.g., disulfides).
  Solutions :
• Flow chemistry : Continuous processing improves heat/mass transfer during exothermic steps .
• Green solvents : Switch to PEG-400 or ionic liquids to enhance solubility and reduce waste .

Advanced: How does the compound’s stability under physiological conditions impact its drug development potential?

Q. Degradation pathways :

• Hydrolysis : Susceptibility of the thioether bond in acidic/alkaline environments (simulated gastric fluid) .
• Oxidative stress : Reaction with reactive oxygen species (ROS) monitored via LC-MS .
  Stabilization strategies :
• Prodrug design : Mask the sulfanyl group as a disulfide or sulfoxide .
• Nanocarriers : Encapsulation in liposomes to protect against enzymatic degradation .

Advanced: Can this compound act as a multi-target ligand in complex diseases?

Rationale : The triazole and naphthalene moieties enable interactions with diverse targets:

• Kinase inhibition : Docking studies suggest ATP-binding site occupancy in EGFR or VEGFR2 .
• Epigenetic modulation : HDAC inhibition potential due to zinc-binding sulfanyl group .
  Validation : Parallel artificial membrane permeability assays (PAMPA) and transcriptomic profiling .

Advanced: What computational and experimental methods validate its potential in materials science?

• Charge transport studies : DFT-calculated band gaps predict semiconducting behavior (~2.5–3.0 eV) .
• Thin-film fabrication : Spin-coating followed by AFM/conductivity measurements to assess organic electronic applications .
• Photoluminescence : Fluorescence quenching assays in the presence of metal ions (e.g., Fe$^{3+}$) for sensor development .